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Compound of Interest

Compound Name: Cyhexatin

Cat. No.: B141804 Get Quote

Cyhexatin: Laboratory Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the best practices for handling and storing Cyhexatin in a

laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Cyhexatin and what are its primary characteristics? A1: Cyhexatin is an organotin

compound primarily used as an acaricide (a substance that kills mites and ticks).[1][2] It is a

white, nearly odorless, crystalline powder.[1][3] It is practically insoluble in water but is soluble

in some organic solvents.[1][2][4]

Q2: What are the main hazards associated with Cyhexatin? A2: Cyhexatin is harmful if

swallowed and can cause serious eye irritation or damage.[3][5] It is also very toxic to aquatic

life with long-lasting effects.[5][6] Direct contact can cause skin irritation, and inhalation of the

powder should be avoided.[2][5]

Q3: What personal protective equipment (PPE) is required when handling Cyhexatin? A3:

When handling Cyhexatin, it is mandatory to wear chemical-resistant gloves, safety goggles or

a face shield, and a lab coat or protective clothing.[2][3][7] All handling of Cyhexatin powder

should be done in a well-ventilated area or a chemical fume hood to avoid inhaling dust.[7]
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Q4: What are the proper storage conditions for Cyhexatin? A4: Cyhexatin should be stored in

a cool, dry, and well-ventilated area.[2][7] Keep the container tightly sealed and store it away

from strong oxidizing agents, strong acids, and foodstuffs.[4][7] It should also be protected from

UV light, as it degrades upon exposure.[1][7][8]

Q5: How should Cyhexatin waste be disposed of? A5: Cyhexatin waste and contaminated

materials are considered hazardous. Disposal must be handled by a licensed chemical

destruction facility or through controlled incineration with flue gas scrubbing.[7] Do not dispose

of it down the drain, as it is toxic to aquatic organisms.[5][7] Empty containers should be triple-

rinsed before recycling or reconditioning.[7]

Troubleshooting Guide
Q: My Cyhexatin powder is not dissolving in my aqueous buffer. What should I do? A:

Cyhexatin is very insoluble in water (less than 1 mg/L).[1][2][4] To prepare a solution for

experiments, you must first dissolve it in an appropriate organic solvent to create a

concentrated stock solution. Dichloromethane, carbon tetrachloride, and methanol are suitable

solvents.[1][4][9] This stock solution can then be diluted into your aqueous experimental

medium, though precipitation may occur if the final organic solvent concentration is too low or

the Cyhexatin concentration is too high. Always perform a solubility test for your specific

medium.

Q: I've accidentally spilled a small amount of Cyhexatin powder on the lab bench. How should

I clean it up? A: For a small spill, first ensure you are wearing appropriate PPE (gloves,

goggles, lab coat).[7] Avoid raising dust.[7] Gently cover the spill with a dry, non-combustible

absorbent material like sand or dry earth.[1] Carefully sweep or scoop the material into a

suitable, labeled container for hazardous waste disposal.[2][7] Decontaminate the area with

soap and water. Report the spill to your lab supervisor.

Q: I think my Cyhexatin stock solution has degraded. What are the signs of degradation? A:

Cyhexatin is stable in neutral and alkaline aqueous suspensions but is degraded by UV light

and reacts with strong acids.[1][4][7][8] Upon exposure to UV radiation, it converts to

dicyclohexyltin oxide and cyclohexylstannoic acid.[4][7] While visual confirmation of

degradation may be difficult without analytical testing, if the stock solution was not stored in a

dark container or was exposed to light or acidic conditions, its integrity may be compromised. It

is best practice to prepare fresh stock solutions regularly and store them protected from light.[5]
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Q: What are the first aid procedures for accidental exposure to Cyhexatin? A:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.[4][7][10]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][10]

Inhalation: Move the person to fresh air. If they have difficulty breathing, provide respiratory

support and seek medical attention.[4][6][7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and get medical help

immediately.[2][6][7]

Quantitative Data
Physical and Chemical Properties of Cyhexatin
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Property Value Source(s)

Appearance White crystalline powder [1][3][8]

Odor Nearly odorless [1][2][3]

Molecular Formula C₁₈H₃₄OSn [2]

Molecular Weight 385.17 g/mol [8]

Melting Point

Decomposes. Degrades to

bis(tricyclohexyl)tin oxide at

121-131 °C. A melting point of

195-198 °C is also reported.

[1][2][4]

Boiling Point Decomposes at 228 °C [3]

Water Solubility
<1 mg/L at 25 °C (Practically

Insoluble)
[1][2][4]

Solubility in Organic Solvents

Dichloromethane: 34

g/LCarbon Tetrachloride: 28

g/LChloroform: 216

g/kgMethanol: 37 g/kgXylenes:

3.6 g/LAcetone: 1.3 g/L

[1][4][9]

Stability

Stable in neutral and alkaline

(pH > 6) aqueous

suspensions. Degraded by UV

light. Reacts exothermically

with strong acids.

[1][4][7][8]

Experimental Protocols
Protocol: Preparation of a Cyhexatin Analytical Stock
Solution (1 mg/mL)
This protocol describes the preparation of a 1 mg/mL (1000 ppm) stock solution of Cyhexatin
for use in analytical methods or in vitro experiments. Due to Cyhexatin's low aqueous

solubility, an organic solvent is required.
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1. Safety Precautions:

Perform all steps in a certified chemical fume hood.

Wear mandatory PPE: nitrile gloves, safety goggles, and a lab coat.

Have a chemical spill kit readily available.

Consult the Safety Data Sheet (SDS) for Cyhexatin before beginning.[7]

2. Materials and Equipment:

Cyhexatin powder (analytical standard, purity ≥98%)

High-purity solvent (e.g., Methanol, Acetone, or Dichloromethane)[1][4][7]

Analytical balance (readable to 0.1 mg)

10 mL volumetric flask (Class A) with a ground glass or PTFE stopper

Glass Pasteur pipette or syringe

Weighing paper or boat

Amber glass vial with a PTFE-lined cap for storage

3. Procedure:

Tare the Balance: Place a clean, dry weighing boat on the analytical balance and tare it.

Weigh Cyhexatin: Carefully weigh approximately 10.0 mg of Cyhexatin powder into the

weighing boat. Record the exact weight.

Transfer to Flask: Quantitatively transfer the weighed powder into the 10 mL volumetric flask.

Use a small amount of the chosen solvent to rinse the weighing boat and ensure all powder

is transferred.

Dissolve the Compound: Add approximately 5-7 mL of the solvent to the volumetric flask.

Gently swirl the flask to dissolve the Cyhexatin powder completely. You may use a vortex
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mixer on a low setting if necessary. Do not heat.

Bring to Volume: Once the solid is fully dissolved, carefully add the solvent to the flask until

the bottom of the meniscus reaches the 10 mL calibration mark.

Homogenize: Stopper the flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Transfer for Storage: Using a clean glass pipette, transfer the stock solution to a labeled

amber glass vial. The label should include the chemical name (Cyhexatin), concentration

(with exact value based on weight), solvent used, preparation date, and your initials.

Storage: Store the stock solution in a refrigerator (if the solvent is suitable for cold storage)

or at ambient temperature in a designated flammable storage cabinet, protected from light.[2]

[7]

Visual Workflow
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Minor Spill Response Major Spill Response
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& Institutional EHS
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Click to download full resolution via product page

Caption: Emergency Workflow for a Cyhexatin Spill in the Laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mhlw.go.jp [mhlw.go.jp]

2. Cyhexatin | C18H34OSn | CID 9864905 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

4. Cyhexatin solution – CRM LABSTANDARD [crmlabstandard.com]

5. phytotechlab.com [phytotechlab.com]

6. Growth Regulators – Plant Tissue Culture Protocol [sigmaaldrich.com]

7. mhlw.go.jp [mhlw.go.jp]

8. Cyhexatin (Ref: OMS 3029) [sitem.herts.ac.uk]

9. In Vitro Screening of Environmental Chemicals for Targeted Testing Prioritization: The
ToxCast Project - PMC [pmc.ncbi.nlm.nih.gov]

10. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Best practices for handling and storage of Cyhexatin in
the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141804#best-practices-for-handling-and-storage-of-
cyhexatin-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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